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Compound Focus: C.l. Solvent Blue 83

CAS No.: 103220-11-7

Cat. No.: S1818684

Molecular Structure: Anthraquinone vs. Triarylmethane

The confusion around the structure of Solvent Blue 83 is clarified by detailed structural analysis, which

confirms it does not possess an anthraquinone core.

e Consensus Structure: Triarylmethane Recent structural characterization has identified the
compound as 1-Naphthalenemethanol, o,a-bis[4-(dimethylamino)phenyl]-4-(phenylamino) [1].
This structure is characteristic of triarylmethane dyes, featuring a central carbon atom bonded to three
aromatic ring systems [1] [2]. The molecular weight has been determined to be approximately 511.69

g/mol [1].

o Initial Misclassification: Anthraquinone Some sources initially suggested an anthraquinone-based
structure, which has since been superseded by more comprehensive analysis [1] [3]. For comparison, a
related dye, Solvent Blue 12, is a verified anthraquinone dye with the structure 1-Amino-2-bromo-4-

[(4-methylphenyl)amino]-9,10-anthraquinone and a molecular formula of C21H15BrN202 [4].

The diagram below illustrates the workflow for determining the correct molecular structure of a dye like

Solvent Blue 83.
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Workflow for determining Solvent Blue 83 structure

Physical, Chemical & Application Properties
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The table below summarizes the key properties of Solvent Blue 83, which are consistent with its

triarylmethane classification [1] [3].

Property Description / Value

CAS Registry 103220-11-7 [1] [3]

Number

Molecular C12H11N3 (as cited for triarylmethane structure) [1]

Formula

Thermal Excellent heat resistance, stable up to 280°C [1] [3]

Stability

Solubility Insoluble in water; soluble in various organic solvents including alcohols and

Profile aromatic solvents [1]. Shows no change in 5% HCI or 5% Na=COs, indicating good
chemical stability [3].

Key Reactions Electrophilic aromatic substitution and reduction reactions, typical for triarylmethane
dyes [1].

Primary Used as a colorant in plastics, inks, and other non-aqueous systems [1].

Applications

Experimental Protocols for Characterization

For researchers needing to verify the structure and properties of Solvent Blue 83, the following experimental

methodologies are recommended based on the literature.

Structural Verification Techniques

The molecular structure of Solvent Blue 83 has been verified through a combination of techniques [1]:

¢ X-ray Crystallography: Provides definitive three-dimensional atomic positions and bond lengths [1].
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed information about molecular
connectivity and the electronic environment of specific atoms (e.g., confirming the presence and
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symmetry of dimethylamino groups) [1].
e Mass Spectrometry: Confirms molecular weight and provides structural insights through
fragmentation patterns consistent with the proposed triarylmethane framework [1].

Spectroscopic Analysis

The spectroscopic characteristics are consistent with a triarylmethane structure and its conjugated electronic

system [1].

o Ultraviolet-Visible (UV-Vis) Spectroscopy: Reveals characteristic absorption patterns in the visible
region due to 1t — Tt* electronic transitions within the extended conjugated system, producing its blue
color [1].

¢ Infrared (IR) Spectroscopy: Identifies functional groups through their vibrational frequencies, such
as aromatic carbon-carbon stretches and carbon-nitrogen stretches from amino groups [1].

Thermal Analysis Protocol

The documented heat resistance of up to 280°C can be confirmed and characterized using the following

method [1]:

¢ Instrumentation: Use a Thermogravimetric Analyzer (TGA) coupled with a Differential Scanning
Calorimeter (DSC).
e Procedure: Subject a sample of the dye to a controlled temperature increase (e.g., 10°C per minute)
from room temperature to beyond 500°C in an inert atmosphere.
e Data Analysis:
o The TGA curve will show minimal weight loss (<5%) below 280°C, confirming excellent
thermal integrity [1].
o Major structural breakdown typically occurs between 350-450°C [1].
o DSC can be used to identify any glass transitions or melting points associated with the dye.

Key Insights for Researchers

o Addressing Contradictions: The initial misclassification of Solvent Blue 83 as an anthraquinone
highlights the importance of relying on peer-reviewed structural analysis (e.g., X-ray crystallography)
over supplier catalogs or databases that may not be updated.
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e Property-Structure Relationship: Its high thermal stability (280°C) and solubility profile are direct
consequences of its large, aromatic triarylmethane structure and the lack of polar, ionizable groups [1]

[3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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